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Introduction

Lanthionine is a nonproteinogenic amino acid characterized by a thioether bond linking two
alanine residues.[1] First isolated from sodium carbonate-treated wool in 1941, its name is
derived from the Latin lana (wool) and the Greek theion (sulfur).[1] While not incorporated into
proteins via ribosomal synthesis, lanthionine is a crucial structural component of lantibiotics, a
class of ribosomally synthesized and post-translationally modified peptides (RiPPs) with potent
antimicrobial properties.[1][2] This unique structural feature imparts significant conformational
constraints and stability to these peptides, making lanthionine and its derivatives subjects of
intense research in drug development.[3] Beyond its role in antibiotics, lanthionine has been
identified in various biological contexts, from human hair and brain tissue to being implicated as
a potential uremic toxin in chronic kidney disease. This guide provides an in-depth technical
overview of lanthionine, covering its core properties, biosynthesis, biological significance, and
the experimental methodologies used to study and synthesize this intriguing amino acid.

Core Concepts
Structure and Physicochemical Properties

Lanthionine (CeH12N204S) is a sulfur-containing amino acid with a molecular weight of
approximately 208.24 g/mol . The thioether linkage connects the (3-carbons of two alanine
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moieties. This structure results in two chiral centers, leading to different stereocisomers, with the
meso-lanthionine being a key constituent in some bacterial peptidoglycans.

Property Value Reference(s)
Molecular Formula CeH12N204S

Molar Mass 208.24 g/mol

Melting Point 302°C (decomposition)

Water Solubility 1.498 g/L (at 25°C)

pKai (a-COOH) ~1.75

pKaz (0-NHs*) ~9.2

Appearance White to gray or brown solid

Natural Occurrence

Lanthionine is found in a variety of biological systems:

» Lantibiotics: As the defining feature of this class of peptide antibiotics, lanthionine and its
methylated derivative, methyllanthionine, form the characteristic thioether bridges. Nisin, a
well-known food preservative, is a prime example of a lanthionine-containing peptide.

o Bacterial Cell Walls: Lanthionine is a component of the peptidoglycan in some bacteria, such
as Fusobacterium species.

o Mammalian Tissues: It has been isolated from human hair, lactalbumin, and feathers.
Lanthionine and its metabolite, lanthionine ketimine, are also present in the mammalian
brain, suggesting potential physiological roles.

+ Uremic Conditions: Elevated levels of lanthionine have been detected in the blood of patients
with chronic kidney failure, leading to its classification as a potential uremic toxin.

Biosynthesis and Biological Pathways

The formation of lanthionine in biological systems occurs through distinct enzymatic pathways.
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Lanthionine Biosynthesis in Lantibiotics

In bacteria, the biosynthesis of lanthionine-containing peptides is a post-translational
modification process involving a series of enzymatic steps. This process is best characterized
in the production of lantibiotics like nisin. The key enzymes involved are:

o Dehydratases (LanB or LanM): These enzymes dehydrate serine and threonine residues
within a precursor peptide (LanA) to form dehydroalanine (Dha) and dehydrobutyrine (Dhb),
respectively.

¢ Cyclases (LanC or LanM): These enzymes catalyze the stereospecific Michael addition of a
cysteine thiol to the dehydroamino acid, forming the characteristic lanthionine or
methyllanthionine thioether bridge.

The biosynthesis is a highly regulated and complex process that ensures the correct formation
of the polycyclic structure essential for the lantibiotic's biological activity.
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Post-Translational Modification
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E_anthionine Ketimine Ester (LKED
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Start with Resin
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For each AA
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5. Cleave from Resin
(TFA Cocktail)

;

6. RP-HPLC Purification

7. Characterization
(MS, HPLC)
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1. Sample Preparation
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3. MS/MS Detection
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1. Acid Hydrolysis
(6 M HCI, 110°C, 24h)

2. Derivatization
(Marfey's Reagent, 40°C, 1h)
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3. RP-HPLC Separation
(C18 column, UV 340 nm)

:

4. Data Analysis
(Compare to Standards)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Lanthionine: A Comprehensive Technical Guide to a
Nonproteinogenic Amino Acid with Therapeutic Potential]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b1144434+#lanthionine-as-a-
nonproteinogenic-amino-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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